Cas no 762-49-2 (1-Bromo-2-fluoroethane)

• Product Name: 1-Bromo-2-fluoroethane
• CAS No: 762-49-2
• MF: C₂H₄BrF
• MW: 126.955563545227
• CID: 39773
• PubChem ID: 12982
• Update Time: 2025-04-19

1-Bromo-2-fluoroethane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoroethane
• 2-Fluoroethyl bromide
• FC-151B1
• EINECS 212-100-3
• BS-12654
• UNII-9B15FC1III
• AMY39418
• 1-bromanyl-2-fluoranyl-ethane
• HSDB 6788
• A838655
• Q27272288
• NSC-172603
• SCHEMBL29028
• 2-FLUOROETHYL BROMIDE [HSDB]
• AKOS006228963
• NSC 172603
• 2-Bromofluoroethane
• 2-fluoro-1-bromo ethane
• Ethane, 1-bromo-2-fluoro-
• 1-bromo-2-fluoro-ethane
• InChI=1/C2H4BrF/c3-1-2-4/h1-2H2
• CH2FCH2Br
• 9B15FC1III
• 762-49-2
• JTLAIKFGRHDNQM-UHFFFAOYSA-
• A901306
• 2-fluoro-1-bromo-ethane
• NSC172603
• 2-fluoroethylbromide
• FT-0600732
• 2-bromo-1-fluoroethane
• 1-bromo-2-fluoro ethane
• MFCD00039285
• NS00042041
• 1-Fluoro-2-bromoethane
• DTXSID6073233
• 1-bromo-2-flouro ethane
• DB-005084
• DTXCID2047858
• 2Fluoroethyl bromide
• 212-100-3
• Ethane, 1bromo2fluoro
• 2Bromofluoroethane

• MDL： MFCD00039285
• Inchi： 1S/C2H4BrF/c3-1-2-4/h1-2H2
• InChI Key： JTLAIKFGRHDNQM-UHFFFAOYSA-N
• SMILES： BrCCF

Computed Properties

• Exact Mass: 125.94800
• Monoisotopic Mass: 125.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1,7 g/cm3
• Boiling Point: 71-72.5 ºC
• Flash Point: -1 ºC
• Refractive Index: n20/D 1.424(lit.)
• PSA: 0.00000
• LogP: 1.35080
• FEMA: 3442

1-Bromo-2-fluoroethane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1992
• Hazard Category Code： 11-28-36/37/38-59
• Safety Instruction： S16; S26; S33; S36/37/39; S59; S45; S36/37; S28
• RTECS：KH6610000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides